Cas no 2229636-89-7 (4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one)

4-2-(1H-Indol-3-yl)ethylpyrrolidin-2-one is a heterocyclic compound featuring an indole moiety fused with a pyrrolidinone ring system. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and organic synthesis. The indole core contributes to its potential bioactivity, often associated with interactions in neurotransmitter pathways, while the pyrrolidinone ring enhances solubility and stability. Its well-defined molecular architecture allows for precise modifications, facilitating research in medicinal chemistry, particularly for CNS-targeted compounds. The compound's synthetic versatility and structural specificity make it suitable for developing novel therapeutic agents or probing biochemical mechanisms. High purity grades are available to ensure reproducibility in research applications.
4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one structure
2229636-89-7 structure
Product Name:4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one
CAS No:2229636-89-7
MF:C14H16N2O
MW:228.289643287659
CID:6221273
PubChem ID:165687434
Update Time:2025-05-23

4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one
    • 4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one
    • 2229636-89-7
    • EN300-1790592
    • Inchi: 1S/C14H16N2O/c17-14-7-10(8-16-14)5-6-11-9-15-13-4-2-1-3-12(11)13/h1-4,9-10,15H,5-8H2,(H,16,17)
    • InChI Key: GOJDMXRXUVKKIT-UHFFFAOYSA-N
    • SMILES: O=C1CC(CN1)CCC1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 228.126263138g/mol
  • Monoisotopic Mass: 228.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 44.9Ų

4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1790592-0.05g
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one
2229636-89-7
0.05g
$851.0 2023-09-19
Enamine
EN300-1790592-0.1g
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one
2229636-89-7
0.1g
$892.0 2023-09-19
Enamine
EN300-1790592-0.25g
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one
2229636-89-7
0.25g
$933.0 2023-09-19
Enamine
EN300-1790592-0.5g
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one
2229636-89-7
0.5g
$974.0 2023-09-19
Enamine
EN300-1790592-1.0g
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one
2229636-89-7
1g
$1014.0 2023-06-02
Enamine
EN300-1790592-2.5g
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one
2229636-89-7
2.5g
$1988.0 2023-09-19
Enamine
EN300-1790592-5.0g
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one
2229636-89-7
5g
$2940.0 2023-06-02
Enamine
EN300-1790592-10.0g
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one
2229636-89-7
10g
$4360.0 2023-06-02
Enamine
EN300-1790592-1g
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one
2229636-89-7
1g
$1014.0 2023-09-19
Enamine
EN300-1790592-5g
4-[2-(1H-indol-3-yl)ethyl]pyrrolidin-2-one
2229636-89-7
5g
$2940.0 2023-09-19

Additional information on 4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one

4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one: A Comprehensive Overview

The compound with CAS No. 2229636-89-7, commonly referred to as 4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrrolidinone, a five-membered lactam, and incorporates an indole moiety, which is known for its versatile biological activities. The integration of these structural elements makes 4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of 4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one as a modulator of key biological pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases. The indole group, a heterocyclic aromatic structure, is known to exhibit significant pharmacological properties, including antioxidant and anti-inflammatory activities. This makes 4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one a valuable compound for exploring therapeutic interventions in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-2-(1H-indol-3-yl)ethylpyrrolidin-2-one involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. One notable approach reported in *Organic Process Research & Development* utilizes microwave-assisted synthesis to enhance reaction efficiency. This method not only reduces reaction time but also improves the overall yield, making it more feasible for large-scale production. The use of eco-friendly solvents and catalysts further aligns this synthesis method with green chemistry principles.

In terms of structural characterization, 4-2-(1H-indol-3-yl)ethylpyrrolidinone has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its three-dimensional conformation, which is critical for understanding its interactions with biological targets. The pyrrolidinone ring adopts a rigid planar structure, while the indole group contributes to the molecule's flexibility, enabling it to bind to diverse receptor sites.

The pharmacokinetic properties of 4-2-(1H-indolyl)ethylpyrrolidinone have also been evaluated in preclinical models. Research published in *Drug Metabolism and Disposition* revealed that the compound exhibits moderate oral bioavailability and favorable tissue distribution profiles. These attributes are essential for developing it into an effective therapeutic agent. Furthermore, preliminary toxicity studies indicate that 4-(indole)ethylpyrrolidinone has a low toxicity profile, suggesting its potential for long-term administration.

Looking ahead, the development of 4-(indole)ethylpyrrolidinone as a drug candidate is expected to progress into clinical trials in the near future. Collaborative efforts between academic institutions and pharmaceutical companies are currently focused on optimizing its pharmacokinetic properties and identifying optimal dosing regimens. The compound's unique combination of structural features and biological activities positions it as a leading candidate in the race to discover novel treatments for chronic diseases.

In conclusion, 4-(indole)ethylpyrrolidinone (CAS No. 2229636897) represents a significant advancement in medicinal chemistry. Its versatile structure, combined with cutting-edge synthetic methods and promising preclinical data, underscores its potential as a future therapeutic agent. As research continues to unfold, this compound is poised to make a substantial impact on the field of drug discovery.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent